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Compound Name:

methylphenyl)methanol
CAS No.: 29334-17-6
Cat. No.: B1279669
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Part 1: Executive Summary (BLUF)

Immediate Action Required: (4-Bromophenyl)(4-methylphenyl)methanol (CAS: 29334-17-6)
must be classified and disposed of as Halogenated Organic Waste.

Under no circumstances should this compound be:

+ Disposed of in general "Non-Halogenated" solvent streams (e.g., Acetone/Ethanol waste).[1]
e Flushed down the drain (Strictly Prohibited).

e Mixed with strong oxidizers or acids.

Failure to segregate this compound correctly can result in the formation of toxic dioxins/furans
during downstream incineration and may violate RCRA regulations regarding halogenated
solvent disposal.

Part 2: Chemical Profile & Hazard Identification[2]
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Before disposal, verification of the chemical identity is critical to ensure the correct waste

stream is selected. While some vendors list this specific intermediate as "No Known Hazard"
due to lack of comprehensive testing, Structure-Activity Relationship (SAR) analysis dictates
we treat it with the same precautions as its structural analogs (e.g., 4-bromobenzyl alcohol).

Table 1: Chemical Sppcificatinn

Property Specification

Chemical Name (4-Bromophenyl)(4-methylphenyl)methanol
CAS Number 29334-17-6

Molecular Formula C14H13BrO

Molecular Weight 277.16 g/mol

Physical State Solid (White to off-white powder)

Insoluble in water; Soluble in DCM, Ethyl

Solubility
Acetate, DMSO

Irritant (H315, H319, H335); Potential Aquatic

Hazard Class (Precautionary) o
Toxicity

Waste Stream Halogenated Organic (Solid or Liquid)

Scientific Rationale for Hazard Classification: The presence of the bromine atom on the
aromatic ring introduces specific disposal requirements. Upon thermal decomposition (fire or
improper incineration), this compound releases Hydrogen Bromide (HBr) gas, which is
corrosive and toxic.[2] Therefore, it requires incineration in facilities equipped with caustic
scrubbers, a feature standard in Halogenated waste processing but often absent in Non-
Halogenated fuel-blending facilities.

Part 3: Step-by-Step Disposal Protocol
Phase 1: Waste Characterization & Segregation

The Golden Rule: If the waste contains >1% halogenated content, the entire container is
Halogenated Waste.

¢ Determine the State:
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o Solid Waste: Pure compound, contaminated gloves, weighing boats, or silica gel from
columns.

o Liquid Waste: Mother liquors, reaction mixtures (e.g., dissolved in Dichloromethane or
Chloroform).

e Select the Container:
o Solids: Use a wide-mouth HDPE (High-Density Polyethylene) jar.

o Liquids: Use a chemically resistant glass or HDPE carboy. Avoid metal containers due to
potential corrosion from hydrolysis products.

Phase 2: Labeling & Storage

Proper labeling is the primary defense against downstream accidents.
e Labeling:
o Affix a hazardous waste tag immediately upon the first addition of waste.[1]

o Constituents: List "(4-Bromophenyl)(4-methylphenyl)methanol” explicitly. Do not use
abbreviations like "Start Mat.” or "Prod A."

o Hazard Checkboxes: Check "Toxic," "Irritant,” and "Halogenated."
e Segregation (Chemical Compatibility):

o Incompatible: Keep away from Strong Oxidizers (e.g., Nitric Acid, Peroxides) and Acid
Chlorides. The hydroxyl group (-OH) is reactive.

o Storage: Store in a secondary containment tray in a cool, well-ventilated area until pickup.

Phase 3: Hand-off to EHS

e Ensure the container cap is tightly sealed (vapor-tight).[3]

o Wipe the exterior of the container to remove any chemical residue.
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o Submit a waste pickup request specifying "Halogenated Organic Waste."

Part 4: Spill Management & Emergency Response

Pre-requisite: All personnel must wear Nitrile gloves, Safety Goggles, and a Lab Coat. For large
solid spills creating dust, use an N95 or P100 respirator.

Workflow Visualization

The following diagram outlines the decision logic for both Waste Segregation and Spill

Response.
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Emergency Spill Response

Waste Generation
(4-Bromophenyl)(4-methylphenyl)methanol

Determine Physical State

Spill Detected

Solid or Liquid?

Dry Material Dissolved Powder Solution
. - Dry Spill: Wet Spill:
(Pow dsefllgl\gflzsgeSilica) (SolutiI(;:?sms/Irtlﬁ::eLi uor) Avoid Dust. Scoop/Sweep gently. Absorb with Vermiculite/Sand.
! ! ! a Place in Solid Halogenated Waste. Do NOT use paper towels (flammability).
Container: Wide-Mouth HDPE Container: HDPE or Glass Carboy | Ve IR i eREp A UEER
Dispose of cleaning materials as Haz Waste.

LABELING CRITICAL:

Mark as 'Halogenated Organic'
List Full Chemical Name

Segregate from:
Non-Halogenated Solvents
Strong Oxidizers

Hand-off to EHS

(High Temp Incineration)

Click to download full resolution via product page

Caption: Operational workflow for waste segregation (Main Flow) and emergency spill
response (Dashed Box).
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Part 5: Scientific & Regulatory Context
Why "Halogenated" Matters

In the US, the EPA differentiates between halogenated and non-halogenated solvents under
RCRA (Resource Conservation and Recovery Act).

» Non-Halogenated solvents (e.g., Acetone, Methanol) are often used for "fuel blending,”
where waste is burned as fuel in cement kilns.

» Halogenated compounds (like our brominated intermediate) cannot be fuel-blended easily
because burning them produces acid gases (HBr, HCI). They require specialized incineration
at higher temperatures with acid-scrubbing technology.

o Cost Implication: Mixing a small amount of brominated solid into a non-halogenated drum
turns the entire drum into halogenated waste, significantly increasing disposal costs for your
facility.

Self-Validating Protocol Check

Before closing the waste container, ask:
« Is the label complete? (Does it say "Bromophenyl..."?)
« |s the stream correct? (Is the "Halogenated" box checked?)

¢ Is it compatible? (Did | ensure no nitric acid or oxidizers were added?)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 7/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzyl-alcohol
https://www.benchchem.com/product/b1279669?utm_src=pdf-custom-synthesis#bc-rfq
https://www.csn.edu/sites/default/files/organic-solvents-fact-sheet_acsbl.pdf
https://aksci.com/sds/W8073_SDS.pdf
https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://www.afgsci.com/wp-content/uploads/assets/chemical-msds/156820.pdf
https://www.bldpharm.com/products/29334-16-5.html
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzyl-alcohol
https://www.benchchem.com/product/b1279669/docs#4-bromophenyl-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1279669/docs#4-bromophenyl-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1279669/docs#4-bromophenyl-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1279669/docs#4-bromophenyl-4-methylphenyl-methanol-proper-disposal-handling-guide
https://www.benchchem.com/product/b1279669?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1279669?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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